molecular formula C15H17N5O4 B2664388 2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941890-70-6

2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

Cat. No. B2664388
CAS RN: 941890-70-6
M. Wt: 331.332
InChI Key: DJQPDBISBSGVCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide” is a chemical compound that has been studied for its potential applications . It is part of a novel series of compounds that were synthesized for their potential biological activity .


Synthesis Analysis

The synthesis of this compound involves reactions of novel 2-hydrazinyl-4,4-diphenyl-1H-imidazol-5 (4H)-one with hydrazonoyl halides . This compound is also related to a series of 7,7-diphenyl-1,2-dihydroimidazo [2,1-c] [1,2,4]triazin-6 (7H)-one compounds .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes an imidazolone moiety, which is expected to contribute to its biological activity . The exact structure can be confirmed by various analytical methods .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 2-hydrazinyl-4,4-diphenyl-1H-imidazol-5 (4H)-one with hydrazonoyl halides . Other reactions may also be involved, depending on the specific synthesis route used .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, melting point, and boiling point, can be determined using standard laboratory techniques .

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Recent research has shown that novel heterocyclic compounds derived from similar structures to the one have been synthesized and are used as a base to prepare various new heterocyclic compounds. These compounds have been found to have applications in medicinal chemistry, particularly as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Development of Antimicrobial Agents

Compounds incorporating a similar triazine structure have been synthesized and investigated for their potential as antimicrobial agents. Studies have reported the synthesis of various derivatives that exhibit significant antimicrobial effects against a range of microorganisms (Cankilic & Yurttaş, 2017); (Sawant, 2013).

Insecticidal Applications

Innovative heterocycles similar to the compound have been synthesized and assessed for insecticidal properties, specifically against the cotton leafworm, Spodoptera littoralis. These studies contribute to the development of new insecticidal agents in agricultural research (Fadda et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As with all chemical compounds, appropriate safety precautions should be taken when handling and storing this compound .

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and potential applications. This could involve testing its biological activity, studying its mechanism of action, and optimizing its synthesis .

properties

IUPAC Name

2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N5O4/c1-2-24-11-5-3-10(4-6-11)18-7-8-19-13(22)14(23)20(9-12(16)21)17-15(18)19/h3-6H,2,7-9H2,1H3,(H2,16,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DJQPDBISBSGVCW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.